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Compound of Interest

Compound Name: S 38093 hydrochloride

Cat. No.: B610629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the recommended dosage and

experimental protocols for the use of S 38093 hydrochloride in rat studies. S 38093 is a

potent and selective histamine H3 receptor inverse agonist that has demonstrated pro-

cognitive and wake-promoting effects in various preclinical models.

Data Presentation: Recommended Dosage
Summary
The following tables summarize the effective dosages of S 38093 hydrochloride observed in

various rat studies. The selection of a specific dose will depend on the research question, the

desired effect (pro-cognitive vs. arousal), and the route of administration.

Table 1: Oral Administration (p.o.) of S 38093 Hydrochloride in Rats
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Dosage (mg/kg)
Experimental
Model

Observed Effects Reference

0.1 Morris Water Maze

Significant

improvement in spatial

working memory.

[1]

0.3
Two-Trial Object

Recognition

Enhanced cognition in

a natural forgetting

paradigm.

[1]

1
Two-Trial Object

Recognition

Enhanced cognition in

a natural forgetting

paradigm.

[1]

3

Two-Trial Object

Recognition

(Scopolamine-induced

deficit)

Reversal of

scopolamine-induced

memory impairment.

[1]

10
Barbital-induced

sleeping time

Decreased sleeping

time, indicating

arousal properties.

[1]

Table 2: Intraperitoneal Administration (i.p.) of S 38093 Hydrochloride in Rats
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Dosage (mg/kg)
Experimental
Model

Observed Effects Reference

0.3
Social Recognition

Test

Promotion of episodic

memory.
[1]

1
Social Recognition

Test

Promotion of episodic

memory.
[1]

3
Electroencephalograp

hy (EEG)

Significant reduction

in slow-wave sleep

delta power.

[1]

10
Intracerebral

Microdialysis & EEG

Dose-dependent

increase in histamine

and acetylcholine

levels in the prefrontal

cortex and

hippocampus.

Induced a delay in

sleep latency.

[1]

Signaling Pathway of S 38093
S 38093 acts as an inverse agonist at the histamine H3 receptor. As a presynaptic

autoreceptor, the H3 receptor normally inhibits the synthesis and release of histamine. By

blocking this receptor, S 38093 increases the release of histamine from histaminergic neurons.

Furthermore, H3 receptors are also present as heteroreceptors on other neuronal terminals,

including cholinergic neurons. Inverse agonism of these heteroreceptors leads to an increased

release of other neurotransmitters, such as acetylcholine, which is crucial for cognitive function.

Figure 1: Signaling pathway of S 38093 as a histamine H3 receptor inverse agonist.

Experimental Protocols
The following are detailed methodologies for key experiments involving S 38093
hydrochloride in rats.

Morris Water Maze (Spatial Working Memory)
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Objective: To assess the effect of S 38093 on spatial learning and memory.

Materials:

Circular water tank (approx. 1.5-2 m in diameter)

Escape platform (submerged 1-2 cm below the water surface)

Non-toxic substance to make the water opaque (e.g., powdered milk or non-toxic paint)

Video tracking system

S 38093 hydrochloride solution

Vehicle control (e.g., purified water)

Protocol:

Acclimation: Handle the rats for several days before the experiment. Allow them to swim

freely in the maze for 60 seconds without the platform on the day before training.

Drug Administration: Administer S 38093 hydrochloride (e.g., 0.1 mg/kg, p.o.) or vehicle 30-

60 minutes before the training session.

Training (Acquisition Phase):

Conduct 4 trials per day for 4-5 consecutive days.

For each trial, gently place the rat into the water facing the wall of the tank from one of four

randomized starting positions (North, South, East, West).

Allow the rat to swim and find the hidden platform. If the rat does not find the platform

within 60-90 seconds, gently guide it to the platform.

Allow the rat to remain on the platform for 15-30 seconds.

Record the escape latency (time to find the platform) and path length for each trial using

the video tracking system.
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Probe Trial (Memory Retention):

24 hours after the last training session, remove the platform from the tank.

Place the rat in the tank and allow it to swim for 60 seconds.

Record the time spent in the target quadrant (where the platform was previously located),

the number of crossings over the former platform location, and the swim speed.
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Figure 2: Experimental workflow for the Morris Water Maze test.
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Two-Trial Object Recognition (Cognition)
Objective: To evaluate the effect of S 38093 on non-spatial recognition memory.

Materials:

Open-field arena (e.g., 50x50x50 cm)

Two sets of identical objects (e.g., plastic toys, metal objects) that are heavy enough not to

be displaced by the rats.

Video recording and analysis software

S 38093 hydrochloride solution

Vehicle control

Protocol:

Habituation: On day 1, allow each rat to explore the empty arena for 5-10 minutes.

Drug Administration: On day 2, administer S 38093 hydrochloride (e.g., 0.3 or 1 mg/kg,

p.o.) or vehicle 30-60 minutes before the familiarization phase.

Familiarization Phase (T1):

Place two identical objects in the arena.

Place the rat in the arena and allow it to explore the objects for 5 minutes.

Record the time spent exploring each object (sniffing or touching with the nose or

forepaws).

Retention Interval: Return the rat to its home cage for a specific period (e.g., 1 hour for short-

term memory, 24 hours for long-term memory).

Test Phase (T2):

Replace one of the familiar objects with a novel object.
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Place the rat back in the arena and allow it to explore for 5 minutes.

Record the time spent exploring the familiar and the novel object.

Data Analysis: Calculate the discrimination index: (Time exploring novel object - Time

exploring familiar object) / (Total exploration time). A higher index indicates better recognition

memory.

Social Recognition Test (Episodic Memory)
Objective: To assess the effect of S 38093 on social memory.

Materials:

Test cage (similar to the home cage)

Adult male test rats and juvenile male rats

S 38093 hydrochloride solution

Vehicle control

Protocol:

Acclimation: Acclimate the adult rat to the test cage for 30 minutes.

Drug Administration: Administer S 38093 hydrochloride (e.g., 0.3 or 1 mg/kg, i.p.) or vehicle

30-60 minutes before the first exposure.

First Exposure (T1):

Introduce a juvenile rat into the test cage with the adult rat.

Record the total time the adult rat spends investigating the juvenile (e.g., sniffing,

grooming, close following) for a 5-minute period.

Inter-Exposure Interval: Separate the rats and return them to their home cages for a defined

period (e.g., 120 minutes).
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Second Exposure (T2):

Re-introduce the same juvenile rat (familiar) or a novel juvenile rat into the test cage with

the adult rat.

Record the investigation time for 5 minutes.

Data Analysis: A significant reduction in investigation time during the second exposure to the

familiar juvenile compared to the first exposure indicates social recognition memory.

Compare the investigation times between the vehicle and S 38093-treated groups.

Intracerebral Microdialysis (Neurotransmitter Release)
Objective: To measure extracellular levels of histamine and acetylcholine in the prefrontal

cortex and hippocampus following S 38093 administration.

Materials:

Stereotaxic apparatus

Microdialysis probes

Syringe pump

Fraction collector

HPLC system with electrochemical or fluorescence detection

S 38093 hydrochloride solution

Artificial cerebrospinal fluid (aCSF)

Protocol:

Surgery: Under anesthesia, implant a guide cannula stereotaxically into the brain region of

interest (e.g., prefrontal cortex or hippocampus). Allow the rat to recover for several days.

Probe Insertion: On the day of the experiment, insert the microdialysis probe through the

guide cannula.
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Baseline Collection: Perfuse the probe with aCSF at a low flow rate (e.g., 1-2 µL/min) and

collect baseline dialysate samples for at least 60-90 minutes.

Drug Administration: Administer S 38093 hydrochloride (e.g., 10 mg/kg, i.p.) or vehicle.

Sample Collection: Continue to collect dialysate samples at regular intervals (e.g., every 15-

20 minutes) for several hours post-administration.

Neurochemical Analysis: Analyze the dialysate samples for histamine and acetylcholine

concentrations using HPLC.

Data Analysis: Express the post-injection neurotransmitter levels as a percentage of the

baseline levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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